![molecular formula C22H23FN2O4 B4598561 ethyl 4-({[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate](/img/structure/B4598561.png)
ethyl 4-({[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate
Overview
Description
Ethyl 4-({[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate is a useful research compound. Its molecular formula is C22H23FN2O4 and its molecular weight is 398.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 398.16418538 g/mol and the complexity rating of the compound is 583. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Selective Reagent for Anion Precipitation
Ethyl 4-({[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}amino)benzoate and its derivatives have been studied for their selective reactivity towards certain anions. For example, 4-Aminobenzoic acid derivatives have demonstrated effectiveness in precipitating anions such as chromate, molybdate, tungstate, and vanadate from aqueous solutions, showcasing their potential for environmental applications in water purification and the recovery of valuable metal ions (Heininger & Meloan, 1992).
Antituberculosis Activity
In the realm of medicinal chemistry, some derivatives have been synthesized and evaluated for their antimicrobial properties, particularly against Mycobacterium tuberculosis. For instance, thiazole-aminopiperidine hybrid analogues were designed, synthesized, and found effective against Mycobacterium smegmatis and Mycobacterium tuberculosis in vitro, indicating their potential as new drug candidates for tuberculosis treatment (Jeankumar et al., 2013).
GPIIb/IIIa Integrin Antagonists
Compounds containing the this compound structure have been investigated for their role as GPIIb/IIIa integrin antagonists. These compounds, such as Ethyl N-[3-(2-fluoro-4-(thiazolidin-3-yl(imino)methyl)benzoyl)amino-2, 2-dimethylpentanoyl]piperidine-4-acetate, have shown high potency and oral activity as fibrinogen receptor antagonists, suggesting their application in the treatment of thrombotic diseases (Hayashi et al., 1998).
Synthesis of Orthogonally Protected Amino Acids
The synthesis of orthogonally protected amino acids, important for the development of peptide-based therapeutics, has utilized derivatives of this compound. These derivatives have been employed in the synthesis of complex amino acids, showcasing the compound's utility in facilitating the construction of peptides with potential biological activity (Czajgucki et al., 2003).
Antileukemic Activity
Research into the antileukemic activity of substituted ureidothiazoles and related compounds has highlighted the potential of this compound derivatives. These studies have discovered compounds with structural units conducive to activity against leukemia, demonstrating the compound's relevance in the search for new cancer therapies (Zee-Cheng & Cheng, 1979).
Properties
IUPAC Name |
ethyl 4-[[1-(2-fluorobenzoyl)piperidine-4-carbonyl]amino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN2O4/c1-2-29-22(28)16-7-9-17(10-8-16)24-20(26)15-11-13-25(14-12-15)21(27)18-5-3-4-6-19(18)23/h3-10,15H,2,11-14H2,1H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTOUSRHMSQNGDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.